Cas no 127-75-3 (Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-)

• Product name: Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-
• CAS No: 127-75-3
• MF: C₁₃H₁₄N₄O₄S
• MW: 322.33966
• CID: 210623
• PubChem ID: 67182

Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(6-methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]-
• 4'-(6-methoxypyridazin-3-ylsulphamoyl)acetanilide
• N-[4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl]acetamide
• N-{4-[(6-methoxypyridazin-3-yl)sulfamoyl]phenyl}acetamide
• N1-acetylsulfamethoxypyridazine
• ACETYLSULPHAMETHOXYPYRIDAZINE
• N-4-Acetylsulphamethoxypyridazine
• N-[4-[[(6-Methoxy-3-pyridazinyl)amino]sulfonyl]phenyl]acetamide
• D47T6W0FSQ
• N-Acetylsulfamethoxypyridazine
• N-(4-(N-(6-Methoxypyridazin-3-yl)sulfamoyl)phenyl)acetamide
• 127-75-3
• ACETYLMIDICEL
• ACETAMIDE, N-(4-(((6-METHOXY-3-PYRIDAZINYL)AMINO)SULFONYL)PHENYL)-
• SMR000473006
• CHEMBL2107535
• EINECS 204-863-6
• N-(4-{[(6-methoxypyridazin-3-yl)amino]sulfonyl}phenyl)acetamide
• NS00024048
• UNII-D47T6W0FSQ
• N-(4-(((6-METHOXY-3-PYRIDAZINYL)AMINO)SULFONYL)PHENYL)ACETAMIDE
• 4/'-(6-Methoxypyridazin-3-ylsulphamoyl)acetanilide
• CBDivE_012630
• DTXSID60155363
• HMS2776P14
• MLS001077223
• Oprea1_184245

• Inchi： InChI=1S/C13H14N4O4S/c1-9(18)14-10-3-5-11(6-4-10)22(19,20)17-12-7-8-13(21-2)16-15-12/h3-8H,1-2H3,(H,14,18)(H,15,17)
• InChI Key： IPJUXBSYTYFATD-UHFFFAOYSA-N
• SMILES： COC1N=NC(NS(C2C=CC(NC(=O)C)=CC=2)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 322.07372
• Monoisotopic Mass: 322.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 6
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 119A^2

Experimental Properties

• Density: 1.3900 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6270 (estimate)
• PSA: 110.28